Cas no 1235354-46-7 (1-cyclohexyl-3-cyclopropyl-3-(thiophen-3-yl)methylurea)

• Product Name: 1-cyclohexyl-3-cyclopropyl-3-(thiophen-3-yl)methylurea
• CAS No: 1235354-46-7
• MF: C₁₅H₂₂N₂OS
• MW: 278.412982463837
• CID: 6532767
• Update Time: 2025-06-08

1-cyclohexyl-3-cyclopropyl-3-(thiophen-3-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-cyclopropyl-3-(thiophen-3-yl)methylurea
• 3-cyclohexyl-1-cyclopropyl-1-(thiophen-3-ylmethyl)urea

• Inchi： 1S/C15H22N2OS/c18-15(16-13-4-2-1-3-5-13)17(14-6-7-14)10-12-8-9-19-11-12/h8-9,11,13-14H,1-7,10H2,(H,16,18)
• InChI Key： KBGBGDDZKOFUPK-UHFFFAOYSA-N
• SMILES： N(C1CC1)(CC1C=CSC=1)C(NC1CCCCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 1-cyclohexyl-3-cyclopropyl-3-(thiophen-3-yl)methylurea

Comprehensive Overview of 1-Cyclohexyl-3-cyclopropyl-3-(thiophen-3-yl)methylurea (CAS No. 1235354-46-7)

The compound 1-cyclohexyl-3-cyclopropyl-3-(thiophen-3-yl)methylurea (CAS No. 1235354-46-7) is a structurally unique urea derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular architecture, featuring a cyclohexyl group, a cyclopropyl moiety, and a thiophene ring, makes it a versatile candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with diverse biological targets. This article delves into its properties, synthesis, and emerging applications, aligning with current trends in drug discovery and sustainable chemistry.

In recent years, the demand for heterocyclic compounds like 1-cyclohexyl-3-cyclopropyl-3-(thiophen-3-yl)methylurea has surged due to their relevance in medicinal chemistry. The thiophene ring, a key component of this molecule, is known for its electron-rich properties, which enhance binding affinity in drug-receptor interactions. This aligns with the growing focus on precision medicine and targeted therapies, where researchers seek compounds with high specificity. Additionally, the cyclopropyl group contributes to metabolic stability, a critical factor in drug development pipelines.

The synthesis of 1-cyclohexyl-3-cyclopropyl-3-(thiophen-3-yl)methylurea typically involves multi-step organic reactions, including urea bond formation and functional group modifications. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to improve yield and efficiency, reflecting the industry's shift toward green chemistry practices. These methods reduce waste and energy consumption, addressing the global push for sustainable manufacturing.

Beyond pharmaceuticals, this compound has potential applications in agrochemicals. Its structural features may contribute to the development of novel pesticides or herbicides, particularly as the agricultural sector seeks eco-friendly alternatives to traditional chemicals. The thiophene moiety, for instance, could play a role in disrupting pest metabolic pathways, offering a biodegradable solution to crop protection.

From a computational chemistry perspective, 1-cyclohexyl-3-cyclopropyl-3-(thiophen-3-yl)methylurea has been studied using molecular docking and QSAR modeling. These tools help predict its interactions with biological targets, accelerating the hit-to-lead process in drug discovery. Such approaches are increasingly popular in AI-driven drug design, where machine learning algorithms analyze vast datasets to identify promising candidates.

In conclusion, 1-cyclohexyl-3-cyclopropyl-3-(thiophen-3-yl)methylurea (CAS No. 1235354-46-7) represents a compelling case study in modern chemical research. Its multifaceted applications—from pharmaceuticals to agrochemicals—highlight its relevance in addressing contemporary challenges. As the scientific community continues to explore its potential, this compound may pave the way for innovations in therapeutic agents and sustainable technologies.